5-[(4,4-difluoro-1-piperidinyl)carbonyl]-N-ethyl-2-pyrimidinamine

• IUPAC Name: (4,4-difluoropiperidin-1-yl)-[2-(ethylamino)pyrimidin-5-yl]methanone
• InChI: InChI=1S/C12H16F2N4O/c1-2-15-11-16-7-9(8-17-11)10(19)18-5-3-12(13,14)4-6-18/h7-8H,2-6H2,1H3,(H,15,16,17)
• InChI Key: QHDBGTLRAKJNRS-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=C(C=N1)C(=O)N2CCC(CC2)(F)F
• Molecular Formula: C12H16F2N4O
• Molecular Weight: 270.28 g/mol

Description

Synthesis Analysis

Research on the synthesis of pyranopyrimidine and related compounds provides valuable insights into the methodologies that could be applied to synthesize complex compounds like 5-[(4,4-difluoro-1-piperidinyl)carbonyl]-N-ethyl-2-pyrimidinamine. The use of hybrid catalysts, including organocatalysts, metal catalysts, and nanocatalysts, has been highlighted for their effectiveness in synthesizing pyranopyrimidine scaffolds, offering a broader synthetic applicability and bioavailability (Parmar, Vala, & Patel, 2023).

Molecular Structure Analysis

Studies on fluorinated pyrimidines reveal the impact of fluorine atoms on the molecular structure, highlighting their role in improving activity, chemical or biostability, and pharmacokinetic properties of molecules. This insight is crucial for understanding the structural implications of difluorinated groups in compounds (Gmeiner, 2020).

Chemical Reactions and Properties

The modification of N-heterocyclic compounds through monofluoromethylation showcases the versatility of fluorinated groups in altering the properties of molecules, which could be relevant for the compound by indicating potential chemical reactivity and modification pathways (Moskalik, 2023).

Physical Properties Analysis

The analysis of pyrimidine derivatives, including their synthesis and potential anticancer and antiviral properties, suggests that the physical properties of such compounds can significantly impact their biological activity. This information could be pertinent when considering the physical properties of this compound (Kumar, Deep, & Narasimhan, 2019).

Chemical Properties Analysis

The review on the chemistry of fluorinated pyrimidines underscores the importance of fluorine chemistry in the precise use of fluorinated pyrimidines to treat cancer, offering insights into the chemical properties that fluorine atoms impart to pyrimidine compounds. This could provide a foundation for understanding the chemical properties of the compound (Gmeiner, 2020).